Cas no 1032358-02-3 (3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1032358-02-3
• MF: C₁₃H₂₀BNO₂
• MW: 233.11440372467
• MDL: MFCD10566506
• CID: 1033312
• PubChem ID: 45588136
• Update Time: 2025-11-06

3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Pyridine, 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3,5-DIMETHYLPYRIDINE-4-BORONIC ACID PINACOL ESTER
• 3,5-Dimethylpyridine-4-boronicacidpinacolester
• DTXSID00670565
• 1032358-02-3
• PLCYEDJFSPVVLL-UHFFFAOYSA-N
• AKOS015950076
• FD10379
• SY255564
• CS-0030238
• 3,5-Dimethylpyridine-4-boronic acid pinacol ester; 95%
• 3,5-dimethylpyridine-4-boronic acid pinacol ester, AldrichCPR
• MFCD10566506
• SCHEMBL14244538

• MDL： MFCD10566506
• Inchi： 1S/C13H20BNO2/c1-9-7-15-8-10(2)11(9)14-16-12(3,4)13(5,6)17-14/h7-8H,1-6H3
• InChI Key： PLCYEDJFSPVVLL-UHFFFAOYSA-N
• SMILES： O1B(C2C(=CN=CC=2C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 233.15900
• Monoisotopic Mass: 233.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 1.99760

3,5-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39